Cas no 2287344-06-1 ([3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287344-06-1
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6435544
• PubChem ID: 137943073
• Update Time: 2025-05-25

[3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• EN300-6762101
• [3-(2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
• 2287344-06-1

• Inchi： 1S/C12H16N2/c1-9-4-2-3-5-10(9)11-6-12(7-11,8-11)14-13/h2-5,14H,6-8,13H2,1H3
• InChI Key： WEKMLNUTNFOGCU-UHFFFAOYSA-N
• SMILES： N(C12CC(C3C=CC=CC=3C)(C1)C2)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Introduction to [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287344-06-1)

[3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is a complex organic compound with the CAS registry number 2287344-06-1. This compound belongs to the class of hydrazines, which are nitrogen-containing heterocyclic compounds with significant applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a bicyclic framework, specifically a bicyclo[1.1.1]pentane system, which is fused with a hydrazine group and a substituted phenyl ring.

The bicyclo[1.1.1]pentane system in this compound is a highly rigid structure due to its three-membered rings, which provides unique steric and electronic properties. The presence of the 2-methylphenyl group introduces additional electronic effects and enhances the compound's stability and reactivity in certain chemical environments. This combination makes [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Its rigid structure allows for precise control over molecular interactions, making it an ideal candidate for designing drugs with high specificity and potency.

In terms of synthesis, [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine can be prepared through various routes, including cycloaddition reactions and ring-closing metathesis strategies. These methods leverage the unique reactivity of hydrazines and their ability to form stable bonds with other functional groups.

The application of this compound extends beyond pharmaceuticals; it has also been explored in agrochemicals for pest control and in materials science for the development of advanced polymers and coatings. Its ability to undergo diverse chemical transformations makes it a valuable intermediate in organic synthesis.

From an environmental perspective, understanding the degradation pathways and ecological impact of [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is crucial for its safe handling and disposal. Recent research has focused on identifying biodegradation mechanisms and assessing its potential toxicity to aquatic organisms.

In conclusion, [3-(2-Methylphenyl)-bicyclo[...]pentanyl]hydrazine (CAS No. 2287344-06-...) stands out as a significant molecule in modern organic chemistry due to its unique structural features and wide-ranging applications.